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Compound of Interest

Compound Name: Pentaerythritol triacrylate

Cat. No.: B1198283

Synthesis and Polymerization

The primary industrial method for producing PETA is the direct esterification of pentaerythritol
with acrylic acid, typically using an acid catalyst.[3][4] The reaction involves the esterification of
three of the four hydroxyl groups on the pentaerythritol molecule.[4]
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Reactants

Pentaerythritol
C(CH20H)a

Water (Byproduct)

Acrylic Acid (3 eq.)
CH2=CHCOOH

Acid Catalyst
(e.g., Sulfuric Acid)

Reaction Kettle
(70-115°C)

Pentaerythritol Triacrylate (PETA)

Washing & Purification (H2C=CHCO2CHz2)sCCH20H

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Initiation

Photoinitiator (PI)

Free Radicals (R¢)

v

2. Propagation & Cross-linking

PETA Monomer

Growing Polymer Chain

Cross-linked Network

jination

Stable Polymer
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Start: PETA-based
Formulation

Apply Coating to Substrate
(e.g., draw-down bar)

UV Curing

(Specify A, Intensity, Time)

Condition Sample
(24h at 25°C, 50% RH)

Perform Mechanical Tests

A dhesion

Pencil Hardness Test Cross-Hatch Adhesion Test
(ASTM D3363) (ASTM D3359)

End: Report Results
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2. Propagation Cycle

'‘Ene' (PETA Acrylate Group)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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